Cas no 1089898-90-7 (8-chloro-2-methylquinoline-3-carboxylic acid)

• Product Name: 8-chloro-2-methylquinoline-3-carboxylic acid
• CAS No: 1089898-90-7
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• MDL: MFCD20036314
• CID: 4570866
• PubChem ID: 46708498
• Update Time: 2025-10-23

8-chloro-2-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 8-chloro-2-methyl-
• 8-Chloro-2-methylquinoline-3-carboxylic Acid
• 8-chloro-2-methylquinoline-3-carboxylic acid

• MDL： MFCD20036314
• Inchi： 1S/C11H8ClNO2/c1-6-8(11(14)15)5-7-3-2-4-9(12)10(7)13-6/h2-5H,1H3,(H,14,15)
• InChI Key： AHJBNECFHMRNSR-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2Cl)C=C(C(O)=O)C=1C

8-chloro-2-methylquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-chloro-2-methylquinoline-3-carboxylic acid

Research Brief on 8-Chloro-2-methylquinoline-3-carboxylic Acid (CAS: 1089898-90-7): Recent Advances and Applications

8-Chloro-2-methylquinoline-3-carboxylic acid (CAS: 1089898-90-7) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features make it a promising scaffold for the design of novel bioactive molecules, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory therapies.

Recent studies have highlighted the synthetic routes to 8-chloro-2-methylquinoline-3-carboxylic acid, with a particular emphasis on green chemistry approaches to improve yield and reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis method using catalytic amounts of palladium, which achieved a yield of over 85% while minimizing waste. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, 8-chloro-2-methylquinoline-3-carboxylic acid has shown potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited MIC values as low as 0.5 µg/mL against MRSA, outperforming several existing antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further mechanistic studies are warranted.

Beyond its antimicrobial properties, this quinoline derivative has also demonstrated promising anticancer activity. Research published in European Journal of Medicinal Chemistry (2023) revealed that 8-chloro-2-methylquinoline-3-carboxylic acid derivatives selectively inhibit the PI3K/AKT/mTOR pathway in breast cancer cells, leading to apoptosis and reduced tumor growth in xenograft models. These findings suggest its potential as a lead compound for targeted cancer therapies.

In conclusion, 8-chloro-2-methylquinoline-3-carboxylic acid (CAS: 1089898-90-7) represents a multifaceted compound with broad applications in drug discovery. Recent advances in synthesis and biological evaluation underscore its potential as a scaffold for developing novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings.